Cas no 1554382-89-6 (methyl2-(1-methyl-1H-indol-4-yl)ethylamine)

• Product Name: methyl2-(1-methyl-1H-indol-4-yl)ethylamine
• CAS No: 1554382-89-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5898533
• PubChem ID: 84033844
• Update Time: 2025-10-30

methyl2-(1-methyl-1H-indol-4-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(1-methyl-1H-indol-4-yl)ethylamine
• 1554382-89-6
• methyl[2-(1-methyl-1H-indol-4-yl)ethyl]amine
• EN300-1794447

• Inchi： 1S/C12H16N2/c1-13-8-6-10-4-3-5-12-11(10)7-9-14(12)2/h3-5,7,9,13H,6,8H2,1-2H3
• InChI Key： OIGVWZDSFYGPAI-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2=C1C=CC=C2CCNC

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17Ų

Additional information on methyl2-(1-methyl-1H-indol-4-yl)ethylamine

Exploring Methyl 2-(1-Methyl-1H-Indol-4-Yl)Ethylamine (CAS No. 1554382-89-6): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl 2-(1-methyl-1H-indol-4-yl)ethylamine (CAS No. 1554382-89-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its indole backbone and ethylamine side chain, is a subject of interest for researchers exploring novel bioactive molecules. Its CAS number 1554382-89-6 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory frameworks.

The methyl 2-(1-methyl-1H-indol-4-yl)ethylamine structure combines an indole ring—a common motif in natural products and pharmaceuticals—with a flexible ethylamine linker. This design offers versatility in drug discovery, particularly in targeting neurotransmitter receptors or enzyme modulators. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such scaffolds for optimizing molecular interactions. Researchers frequently search for "indole derivatives in medicinal chemistry" or "CAS 1554382-89-6 applications," reflecting its relevance in modern therapeutics.

From a synthetic perspective, methyl 2-(1-methyl-1H-indol-4-yl)ethylamine can be synthesized via multi-step organic reactions, including alkylation and reductive amination. Its purity and stability are crucial for reproducibility in biological assays, a topic often queried as "synthesis protocols for indole amines" in academic forums. The compound’s logP and solubility profiles also make it a candidate for pharmacokinetic studies, aligning with the growing demand for "drug-likeness prediction tools" in early-stage research.

Beyond pharmacology, CAS No. 1554382-89-6 is explored in material science for its potential in designing fluorescent probes or optoelectronic materials. The indole core’s conjugated system enables applications in "organic light-emitting diodes (OLEDs)"—a trending topic in sustainable technology. Users often seek "indole-based functional materials," underscoring its interdisciplinary appeal.

Regulatory and safety aspects of methyl 2-(1-methyl-1H-indol-4-yl)ethylamine are meticulously documented in compliance with global chemical inventories. While not classified as hazardous, proper handling protocols are emphasized in "chemical safety databases" searches. The compound’s patent landscape is another hotspot, with queries like "IP status of CAS 1554382-89-6" reflecting commercial interest.

In conclusion, methyl 2-(1-methyl-1H-indol-4-yl)ethylamine (CAS No. 1554382-89-6) exemplifies the convergence of chemistry, biology, and technology. Its multifaceted applications—from drug discovery to advanced materials—resonate with contemporary scientific priorities, making it a compelling subject for both academia and industry.